molecular formula C20H23N B8764422 N,N-Dimethyl-5-methylene-10,11-dihydro-5H-dibenzo(a,d)cycloheptene-10-ethylamine

N,N-Dimethyl-5-methylene-10,11-dihydro-5H-dibenzo(a,d)cycloheptene-10-ethylamine

Cat. No.: B8764422
M. Wt: 277.4 g/mol
InChI Key: ODNWXHGQXNJQFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-Dimethyl-5-methylene-10,11-dihydro-5H-dibenzo(a,d)cycloheptene-10-ethylamine is a useful research compound. Its molecular formula is C20H23N and its molecular weight is 277.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C20H23N

Molecular Weight

277.4 g/mol

IUPAC Name

N,N-dimethyl-2-(2-methylidene-9-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenyl)ethanamine

InChI

InChI=1S/C20H23N/c1-15-18-9-5-4-8-16(18)14-17(12-13-21(2)3)20-11-7-6-10-19(15)20/h4-11,17H,1,12-14H2,2-3H3

InChI Key

ODNWXHGQXNJQFP-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCC1CC2=CC=CC=C2C(=C)C3=CC=CC=C13

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 8 g. (0.027 mole) of 10-(2-dimethylaminoethyl)-10,11-dihydro-5-methyl-5H-dibenzo[a,d]cyclohepten-5-ol and 250 ml. 2M-sulfuric acid is refluxed for 2 hours. The mixture is cooled in ice and made basic by the addition of solid potassium hydroxide. The mixture is extraced with methylene chloride. The methylene chloride is washed with water, dried over anhydrous magnesium sulfate and evapored in vacuo. The oily residue is distilled at 140° C/0.5 mm and the distillate is dissolved in ethanol. The resulting precipitate is filtered and recrystallized from diethylether-ethanol 1:1 to give the product 10-(2-dimethylaminoethyl)-10,11-dihydro-5-methylene-5H-dibenzo[a,d]cycloheptene, m.p. 171° to 172 C.
Name
10-(2-dimethylaminoethyl)-10,11-dihydro-5-methyl-5H-dibenzo[a,d]cyclohepten-5-ol
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Synthesis routes and methods II

Procedure details

To a mixture of 5 g. of 10-(2-dimethylaminoethyl)-10,11-dihydro-5-methylene-5H-dibenzo[a,d]cycloheptene maleate in 150 ml. of methylene chloride there is added 50 ml. of 2N-sodium hydroxide, the mixture is shaken, the methylene chloride is dried, filtered and evaporated in vacuo to give 10-(2-dimethylaminoethyl)-10,11-dihydro-5-methylene-5H-dibenzo[a,d]cycloheptene.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.